methyl 2,3-difluoro-5-iodobenzoate
Overview
Description
Methyl 2,3-difluoro-5-iodobenzoate, also known as MDBI, is a chemical compound that has been gaining attention in recent years due to its unique properties and potential applications in various fields of research and industry. It is a white to yellow solid with a molecular weight of 298.
Synthesis Analysis
The synthesis of compounds similar to this compound has been discussed in various studies. For instance, difluoromethylation processes based on X–CF2H bond formation, where X is C (sp), C (sp2), C (sp3), O, N or S, have been advanced significantly . The last decade has seen an increase in metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C8H5F2IO2. The InChI code for this compound is 1S/C8H4BrF2IO2/c1-14-8 (13)3-2-4 (12)5 (9)7 (11)6 (3)10/h2H,1H3 .Physical And Chemical Properties Analysis
This compound is a white to yellow solid . The molecular weight of this compound is 298.Scientific Research Applications
Methyl 2,3-difluoro-5-iodobenzoate has been used in a variety of scientific research applications. It has been studied as a potential catalyst in organic synthesis, as a potential therapeutic agent, and as a biochemical and physiological effector. This compound has been used as a catalyst in the synthesis of a variety of compounds, including drugs, polymers, and other organic molecules. It has also been studied as a potential therapeutic agent, as it has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer properties. Finally, this compound has been studied for its biochemical and physiological effects, as it has been shown to modulate the activity of several enzymes and receptors.
Mechanism of Action
Methyl 2,3-difluoro-5-iodobenzoate has been shown to modulate the activity of several enzymes and receptors. It has been shown to interact with the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. This compound has also been shown to interact with the enzyme thymidylate synthase, which is involved in DNA synthesis. Finally, this compound has been shown to interact with the G-protein coupled receptor GPR55, which is involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of enzymes and receptors involved in inflammation and pain, as well as those involved in DNA synthesis. Additionally, this compound has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer properties. Finally, this compound has been shown to act as an antioxidant and to protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
Methyl 2,3-difluoro-5-iodobenzoate has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of conditions. Additionally, it is non-toxic and has low solubility, making it suitable for use in a variety of experiments. However, this compound also has several limitations for use in laboratory experiments. It is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it is reactive and can be easily degraded in air and light.
Future Directions
There are several potential future directions for the use of methyl 2,3-difluoro-5-iodobenzoate. It could be used as a catalyst in the synthesis of a variety of compounds, including drugs, polymers, and other organic molecules. Additionally, it could be studied further for its potential therapeutic applications, as it has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer properties. Finally, it could be studied further for its biochemical and physiological effects, as it has been shown to modulate the activity of several enzymes and receptors.
Synthesis Methods
Methyl 2,3-difluoro-5-iodobenzoate can be synthesized from a variety of starting materials. The most common method involves the reaction of 2,3-difluoro-5-iodobenzoic acid with methyl iodide in the presence of a base. The reaction is typically carried out at room temperature and yields this compound in high yields. Other methods of synthesis involve the use of different starting materials, such as ethyl iodide, or the use of different bases, such as sodium or potassium hydroxide.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2,3-difluoro-5-iodobenzoate involves the introduction of two fluorine atoms and an iodine atom onto a benzoate ring, followed by esterification with methanol.", "Starting Materials": [ "2,3-difluorobenzoic acid", "iodine", "thionyl chloride", "methanol", "triethylamine", "dimethylformamide", "N,N'-dicyclohexylcarbodiimide" ], "Reaction": [ "2,3-difluorobenzoic acid is reacted with thionyl chloride to form 2,3-difluorobenzoyl chloride.", "2,3-difluorobenzoyl chloride is reacted with iodine and triethylamine in dimethylformamide to form methyl 2,3-difluoro-5-iodobenzoate.", "Methyl 2,3-difluoro-5-iodobenzoate is then esterified with methanol using N,N'-dicyclohexylcarbodiimide as a coupling agent to form the final product." ] } | |
CAS RN |
1163692-49-6 |
Molecular Formula |
C8H5F2IO2 |
Molecular Weight |
298 |
Purity |
95 |
Origin of Product |
United States |
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